Cas no 761423-87-4 (Ipragliflozin)

• Product Name: Ipragliflozin
• CAS No: 761423-87-4
• MF: C₂₁H₂₁FO₅S
• MW: 404.451848745346
• MDL: MFCD19443744
• CID: 831410
• Update Time: 2025-10-21

Ipragliflozin Chemical and Physical Properties

Names and Identifiers

• D-Glucitol, 1,5-anhydro-1-C-[3-(benzo[b]thien-2-ylmethyl)-4-fluorophenyl]-, (1S)-
• Ipragliflozin
• (2S,3R,4R,5S,6R)-2-[3-(1-benzothiophen-2-ylmethyl)-4-fluorophenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• D-Glucitol,1,5-anhydro-1-C-[3-(benzo[b]thien-2-ylmethyl)-4-fluorophenyl]-, (1S)-
• Ipragliflozin-D3
• (1S)-1,5-Anhydro-1-C-[3-[(1-benzothiophen-2-yl)methyl]-4-fluorophenyl]-D-glucitol
• ASP 1941
• ASP-1941
• UNII-3N2N8OOR7X
• Ipragliflozin IMP
• (2S,3R,4R,5S,6R)-2-(3-(Benzo[b]thiophen-2-ylmethyl)-4-fluorophenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol

• MDL： MFCD19443744
• Inchi： 1S/C21H21FO5S/c22-15-6-5-12(21-20(26)19(25)18(24)16(10-23)27-21)7-13(15)9-14-8-11-3-1-2-4-17(11)28-14/h1-8,16,18-21,23-26H,9-10H2/t16-,18-,19+,20-,21+/m1/s1
• InChI Key： AHFWIQIYAXSLBA-RQXATKFSSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC1=C(C=CC(=C1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)F

Computed Properties

• Exact Mass: 404.10900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.452
• PSA: 118.39000
• LogP: 2.14610

Ipragliflozin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ipragliflozin

Introduction to Ipragliflozin (CAS No: 761423-87-4) in Modern Pharmaceutical Research

Ipragliflozin, with the chemical identifier CAS No: 761423-87-4, represents a significant advancement in the field of pharmaceutical chemistry, particularly in the domain of metabolic disorders. As a potent and selective inhibitor, Ipragliflozin has garnered considerable attention for its role in managing type 2 diabetes mellitus (T2DM) by targeting the renal sodium-glucose cotransporter 2 (SGLT2). This introduction delves into the molecular mechanisms, pharmacological properties, and recent clinical applications of Ipragliflozin, emphasizing its relevance in contemporary medical research.

The chemical structure of Ipragliflozin (CAS No: 761423-87-4) is characterized by a unique heterocyclic framework that facilitates high-affinity binding to SGLT2 receptors. This binding mechanism is pivotal, as it inhibits the reabsorption of glucose in the kidneys, leading to increased urinary glucose excretion and subsequent lowering of blood glucose levels. The specificity of Ipragliflozin for SGLT2 over other transporters has been a cornerstone of its clinical efficacy and safety profile.

Recent studies have highlighted the multifaceted benefits of Ipragliflozin beyond glycemic control. Research indicates that this compound exerts additional physiological effects, including diuretic and natriuretic actions, which contribute to its potential in managing cardiovascular risks associated with diabetes. The molecular interactions between Ipragliflozin and SGLT2 have been extensively studied using advanced spectroscopic techniques and computational modeling, providing insights into its binding affinity and duration of action.

In clinical trials, Ipragliflozin has demonstrated superior efficacy in reducing hemoglobin A1c (HbA1c) levels compared to traditional antidiabetic agents. Moreover, its ability to improve beta-cell function and reduce liver fat accumulation suggests a broader therapeutic potential in metabolic syndrome. The pharmacokinetic profile of Ipragliflozin is characterized by rapid absorption and extensive renal clearance, which aligns well with its once-daily dosing regimen.

The development of novel therapeutic agents like Ipragliflozin (CAS No: 761423-87-4) has been driven by the need for more effective and safer treatments for T2DM. Unlike older antidiabetic drugs that may cause hypoglycemia or weight gain, Ipragliflozin offers a favorable side-effect profile, particularly in terms of cardiovascular safety. Its mechanism of action also reduces the risk of diabetic nephropathy by alleviating renal glucose overload.

Emerging research has begun to explore the potential applications of Ipragliflozin in non-diabetic conditions such as obesity and fatty liver disease. Preclinical studies suggest that its ability to modulate glucose metabolism may translate into benefits for these metabolic disorders. Additionally, investigations into the compound's effects on gut microbiota have opened new avenues for understanding its systemic health impacts.

The synthesis and characterization of intermediates related to Ipragliflozin (CAS No: 761423-87-4) have been optimized to enhance yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to produce enantiomerically pure forms of the drug. These efforts ensure that clinical-grade material meets stringent quality standards required for therapeutic use.

The regulatory landscape for approving new antidiabetic agents like Ipragliflozin has evolved to prioritize patient-centered outcomes. Regulatory agencies now emphasize not only glycemic control but also cardiovascular risk reduction and weight management. The positive data from phase III trials have positioned Ipragliflozin as a promising candidate for regulatory approval in multiple regions worldwide.

The future direction of research on Ipragliflozin (CAS No: 761423-87-4) includes exploring combination therapies with other antidiabetic agents to achieve synergistic effects. Furthermore, investigating long-term safety profiles and potential off-label uses will be crucial for expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to drive innovation in this field.

In summary, Ipragliflozin, with its unique mechanism of action and favorable clinical profile, represents a significant breakthrough in T2DM management. Its development underscores the importance of targeted drug design in addressing complex metabolic disorders. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in global healthcare strategies.